Cas no 896679-09-7 (4-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide
• CAS No: 896679-09-7
• MF: C₁₉H₁₇F₃N₂O₃S₂
• MW: 442.47509264946
• CID: 6407847
• PubChem ID: 18554606
• Update Time: 2025-06-29

4-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-methoxy-N-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-
• 4-methoxy-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide
• 4-methoxy-N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)benzenesulfonamide
• F0685-0259
• AKOS024596785
• 896679-09-7
• 4-methoxy-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]benzenesulfonamide

• Inchi： 1S/C19H17F3N2O3S2/c1-27-16-6-8-17(9-7-16)29(25,26)23-11-10-15-12-28-18(24-15)13-2-4-14(5-3-13)19(20,21)22/h2-9,12,23H,10-11H2,1H3
• InChI Key： HEHJZOBLNVUDSJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NCCC1=CSC(C2C=CC(C(F)(F)F)=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 442.06326924g/mol
• Monoisotopic Mass: 442.06326924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 569.7±60.0 °C(Predicted)
• pka: 10.94±0.50(Predicted)

Additional information on 4-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide

Introduction to 4-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 896679-09-7, specifically 4-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This intricate molecular structure has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The compound's unique scaffold, featuring a benzene-1-sulfonamide moiety combined with a trifluoromethyl group and a thiazole ring, suggests a rich chemical diversity that could be leveraged for biological activity.

One of the most compelling aspects of this compound is its structural complexity, which may contribute to its binding affinity and selectivity towards specific biological targets. The presence of a 4-methoxy substituent further modulates the electronic properties of the molecule, potentially enhancing its pharmacokinetic profile. Such structural features are often critical in drug design, as they can influence solubility, metabolic stability, and overall bioavailability.

In the realm of modern chemical biology, the exploration of heterocyclic compounds like thiazole derivatives has been extensively studied for their diverse biological activities. Thiazole-based scaffolds are well-documented for their roles in antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of a trifluoromethyl group into the molecular framework is particularly noteworthy, as this substituent is frequently employed in medicinal chemistry to improve metabolic stability and binding interactions with biological targets. This modification can enhance the compound's efficacy by increasing its lipophilicity while maintaining a favorable balance between potency and selectivity.

The benzene-1-sulfonamide moiety is another key feature that warrants closer examination. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. When combined with other pharmacophores, such as the thiazole ring, sulfonamides can exhibit enhanced potency and selectivity. This synergistic effect is particularly relevant in the context of drug discovery, where multi-target interactions are often sought to maximize therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. These tools have been instrumental in understanding how structural modifications can influence biological activity. For instance, studies have shown that the presence of a trifluoromethyl group can significantly enhance binding affinity by stabilizing key interactions with biological targets. Similarly, the orientation of the thiazole ring within the binding pocket can play a critical role in determining efficacy.

The potential applications of 4-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide extend beyond traditional therapeutic areas. Emerging research suggests that this compound may have utility in addressing emerging challenges in drug discovery, such as multidrug resistance (MDR). The unique structural features of this molecule could allow it to interact with multiple targets simultaneously, potentially overcoming resistance mechanisms that limit the effectiveness of conventional therapies.

In addition to its pharmacological potential, this compound may also serve as a valuable tool for mechanistic studies. By investigating its interactions with various biological targets, researchers can gain insights into fundamental processes underlying disease pathogenesis. Such knowledge could pave the way for more targeted and effective therapeutic strategies.

The synthesis and characterization of this compound represent a testament to the progress being made in synthetic organic chemistry. Advanced synthetic methodologies have enabled chemists to construct complex molecules with high precision and yield. These advancements are not only crucial for developing new drugs but also for expanding our understanding of molecular structure-function relationships.

Looking ahead, the continued exploration of novel heterocyclic compounds like 4-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide holds immense promise for addressing unmet medical needs. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact selectively with disease-causing pathways. This synergy between chemistry and biology is driving innovation across multiple disciplines and will likely shape the future landscape of drug discovery.